Cas no 2227834-14-0 ((2S)-4-(3-bromo-5-nitrophenyl)butan-2-ol)

• Product Name: (2S)-4-(3-bromo-5-nitrophenyl)butan-2-ol
• CAS No: 2227834-14-0
• MF: C₁₀H₁₂BrNO₃
• MW: 274.11118221283
• CID: 6114924
• PubChem ID: 165651569
• Update Time: 2025-06-14

(2S)-4-(3-bromo-5-nitrophenyl)butan-2-ol Chemical and Physical Properties

Names and Identifiers

• (2S)-4-(3-bromo-5-nitrophenyl)butan-2-ol
• EN300-1905846
• 2227834-14-0

• Inchi： 1S/C10H12BrNO3/c1-7(13)2-3-8-4-9(11)6-10(5-8)12(14)15/h4-7,13H,2-3H2,1H3/t7-/m0/s1
• InChI Key： ALAIPRNFHVGFLH-ZETCQYMHSA-N
• SMILES： BrC1C=C(C=C(C=1)CC[C@H](C)O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 273.00006g/mol
• Monoisotopic Mass: 273.00006g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 66Ų

Additional information on (2S)-4-(3-bromo-5-nitrophenyl)butan-2-ol

Comprehensive Overview of (2S)-4-(3-bromo-5-nitrophenyl)butan-2-ol (CAS No. 2227834-14-0)

The compound (2S)-4-(3-bromo-5-nitrophenyl)butan-2-ol (CAS No. 2227834-14-0) is a chiral organic molecule featuring a bromo-nitrophenyl moiety and a butanol backbone. This structure makes it a valuable intermediate in pharmaceutical and agrochemical research. The presence of both bromo and nitro functional groups enhances its reactivity, enabling diverse synthetic applications. Researchers often explore its potential in asymmetric synthesis, given its (2S) stereochemistry, which is critical for producing enantiomerically pure compounds.

In recent years, the demand for chiral building blocks like (2S)-4-(3-bromo-5-nitrophenyl)butan-2-ol has surged, driven by advancements in drug discovery and material science. Its CAS No. 2227834-14-0 is frequently searched in chemical databases, reflecting its relevance in academic and industrial settings. The compound’s unique properties align with trending topics such as green chemistry and sustainable synthesis, as scientists seek eco-friendly methods to derivatize such intermediates.

The 3-bromo-5-nitrophenyl group in this compound is particularly noteworthy for its electron-withdrawing effects, which influence the molecule’s behavior in cross-coupling reactions. This trait is exploited in palladium-catalyzed reactions, a hot topic in organic chemistry forums. Additionally, the butan-2-ol segment offers versatility in further functionalization, making it a staple in medicinal chemistry projects targeting bioactive molecules.

From an SEO perspective, queries like "synthesis of (2S)-4-(3-bromo-5-nitrophenyl)butan-2-ol" or "CAS 2227834-14-0 applications" are common among chemists. Addressing these, this compound is often used to develop kinase inhibitors and antimicrobial agents, aligning with the growing interest in precision medicine. Its chiral purity (2S configuration) also makes it a candidate for catalysis studies, another trending area in chemical research.

In summary, (2S)-4-(3-bromo-5-nitrophenyl)butan-2-ol (CAS No. 2227834-14-0) exemplifies the intersection of structural complexity and practical utility. Its role in cutting-edge research ensures its prominence in scientific literature and commercial catalogs, catering to the evolving needs of modern chemistry.